Cas no 169892-08-4 (3,10-Tridecadiene-2,12-dione, (E,E)-)

3,10-Tridecadiene-2,12-dione, (E,E)- structure
169892-08-4 structure
Product Name:3,10-Tridecadiene-2,12-dione, (E,E)-
CAS No:169892-08-4
MF:C13H20O2
MW:208.296704292297
CID:1351402
PubChem ID:71353614
Update Time:2025-04-20

3,10-Tridecadiene-2,12-dione, (E,E)- Chemical and Physical Properties

Names and Identifiers

    • 3,10-Tridecadiene-2,12-dione, (E,E)-
    • trideca-3,10-diene-2,12-dione
    • DTXSID60778339
    • 169892-08-4
    • Inchi: 1S/C13H20O2/c1-12(14)10-8-6-4-3-5-7-9-11-13(2)15/h8-11H,3-7H2,1-2H3
    • InChI Key: IQXNZTPVORQCIX-UHFFFAOYSA-N
    • SMILES: O=C(C)C=CCCCCCC=CC(C)=O

Computed Properties

  • Exact Mass: 208.1464
  • Monoisotopic Mass: 208.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 8
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 2.7
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
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